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Compound Name: o
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Cat. No.: B160913

8-Amino-1-naphthalenesulfonic Acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Amino-1-naphthalenesulfonic acid, also known as Peri acid, is an important organic
compound featuring both an amino group and a sulfonic acid group attached to a naphthalene
core. This bifunctionality makes it a valuable intermediate in the synthesis of a variety of
chemical compounds, most notably azo dyes. This technical guide provides a comprehensive
overview of the known chemical and physical properties of 8-amino-1-naphthalenesulfonic
acid, its synthesis, and its primary applications.

Chemical and Physical Properties

The properties of 8-amino-1-naphthalenesulfonic acid are summarized in the tables below. It
is characterized as a white, needle-like crystalline solid.[1] Its high melting point suggests
strong intermolecular forces within the crystal lattice.

General Properties
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Property Value Reference
Chemical Formula C10HoNOsS [1112][3]
Molecular Weight 223.25 g/mol [11[2][3]
Appearance White needle-like crystals [1]

CAS Number 82-75-7 [1][2][3]
Property Value Reference
Melting Point >350 °C [1][2]
Density 1.5+0.1 g/cm3 [2]

LogP 0.42 (2]

Refractive Index

1.713 (estimate)

[2]

Solubility

8-Amino-1-naphthalenesulfonic acid exhibits limited solubility in water, which increases with

temperature. It is also soluble in glacial acetic acid.

Solvent Solubility Temperature Reference
1 part in 4800 parts
Cold Water [1]
(0.208 g/L)
1 part in 240 parts
Hot Water [1]
(4.17 g/L)
Water 0.2 g/L 21°C [1]
Glacial Acetic Acid Soluble [1]

Chemical Reactivity and Synthesis
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The reactivity of 8-amino-1-naphthalenesulfonic acid is dictated by the presence of the
amino and sulfonic acid groups on the naphthalene ring. The amino group can be diazotized
and then coupled with other aromatic compounds to form azo dyes. The sulfonic acid group
imparts water solubility to the final dye molecule.

Synthesis of 8-Amino-1-naphthalenesulfonic Acid

The industrial synthesis of 8-amino-1-naphthalenesulfonic acid typically involves the
reduction of 1-nitronaphthalene-8-sulfonic acid.
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Starting Material

1-Nitronaphthalene-8-sulfonic acid

[e.g., Fe/HCI or Hz2/Catalyst]

Process

Reduction

Product

8-Amino-1-naphthalenesulfonic acid

8-Amino-1-naphthalenesulfonic acid

1. HCI, NaNO2
2.0-5°C

Diazonium Salt Coupling Component

(e.g., N-phenyl-1-naphthylamine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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